N-(2-(methylthio)phenyl)-2-(pyrazine-2-carboxamido)oxazole-4-carboxamide
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Description
N-(2-(methylthio)phenyl)-2-(pyrazine-2-carboxamido)oxazole-4-carboxamide is a useful research compound. Its molecular formula is C16H13N5O3S and its molecular weight is 355.37. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Benzamide-Based 5-Aminopyrazoles
A study described a new route for synthesizing benzamide-based 5-aminopyrazoles and their corresponding derivatives, showcasing their remarkable antiavian influenza virus activity. These compounds were synthesized through reactions involving benzoyl isothiocyanate, highlighting the versatility of benzamide derivatives in synthesizing heterocyclic compounds with potential antiviral activities (Hebishy, Salama, & Elgemeie, 2020).
Antimicrobial and Antitumor Activities of Pyrazole Derivatives
Research into enaminones as building blocks for substituted pyrazoles revealed compounds with antimicrobial and antitumor activities. These findings underscore the potential of N-(2-(methylthio)phenyl)-2-(pyrazine-2-carboxamido)oxazole-4-carboxamide and similar compounds in developing new therapeutic agents (Riyadh, 2011).
Copper-Catalyzed Synthesis of Oxazoles
An efficient synthesis method involving copper-catalyzed intramolecular cyclization of functionalized enamides was developed to create 2-phenyl-4,5-substituted oxazoles. This method provides a pathway for synthesizing structurally diverse oxazoles with potential applications in drug development and organic chemistry (Kumar et al., 2012).
Anti-Mycobacterial Evaluation of N-Phenylpyrazine-2-carboxamides
A study focusing on the anti-mycobacterial evaluation of N-phenylpyrazine-2-carboxamides demonstrated significant biological activities, particularly against Mycobacterium tuberculosis. This research emphasizes the potential of this compound derivatives in treating mycobacterial infections (Zítko et al., 2015).
Antimicrobial and Anticancer Properties
Another study synthesized a compound related to this compound and evaluated its antimicrobial and anticancer properties. The compound showed promising results against various bacterial and fungal strains, as well as against breast cancer cells, highlighting the compound's potential in pharmaceutical applications (Senthilkumar, Umarani, & Satheesh, 2021).
Properties
IUPAC Name |
N-(2-methylsulfanylphenyl)-2-(pyrazine-2-carbonylamino)-1,3-oxazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13N5O3S/c1-25-13-5-3-2-4-10(13)19-15(23)12-9-24-16(20-12)21-14(22)11-8-17-6-7-18-11/h2-9H,1H3,(H,19,23)(H,20,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LVJHONOUNYMKNM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=CC=CC=C1NC(=O)C2=COC(=N2)NC(=O)C3=NC=CN=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13N5O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
355.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.